Cas no 2228322-57-2 (3-bromo-2-(3-methylazetidin-3-yl)oxypyridine)

• Product Name: 3-bromo-2-(3-methylazetidin-3-yl)oxypyridine
• CAS No: 2228322-57-2
• MF: C₉H₁₁BrN₂O
• MW: 243.100441217422
• CID: 5970045
• PubChem ID: 165973879
• Update Time: 2025-05-19

3-bromo-2-(3-methylazetidin-3-yl)oxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(3-methylazetidin-3-yl)oxypyridine
• EN300-1927269
• 3-bromo-2-[(3-methylazetidin-3-yl)oxy]pyridine
• 2228322-57-2

• Inchi： 1S/C9H11BrN2O/c1-9(5-11-6-9)13-8-7(10)3-2-4-12-8/h2-4,11H,5-6H2,1H3
• InChI Key： HJKCMOPVRPQGKL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1OC1(C)CNC1

Computed Properties

• Exact Mass: 242.00548g/mol
• Monoisotopic Mass: 242.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.2Ų

Additional information on 3-bromo-2-(3-methylazetidin-3-yl)oxypyridine

3-Bromo-2-(3-Methylazetidin-3-yl)Oxypyridine: A Comprehensive Overview

The compound 3-bromo-2-(3-methylazetidin-3-yl)oxypyridine (CAS No. 2228322-57-2) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural properties and promising chemical reactivity. Recent studies have highlighted its role in drug discovery, materials science, and advanced organic synthesis techniques.

Structure and Synthesis: The molecular structure of 3-bromo-2-(3-methylazetidin-3-yl)oxypyridine consists of a pyridine ring substituted with a bromine atom at the 3-position and a 3-methylazetidine group at the 2-position. This configuration imparts the molecule with distinct electronic and steric properties, making it an attractive candidate for various chemical transformations. Researchers have developed efficient synthetic routes to prepare this compound, including multi-step synthesis involving nucleophilic aromatic substitution and ring-closing reactions. Recent advancements in catalytic methods have further optimized its synthesis, enhancing yield and purity.

Physical and Chemical Properties: The compound exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its chemical stability under various conditions has been extensively studied, revealing its resistance to hydrolysis under neutral conditions but susceptibility to nucleophilic attack under basic conditions. These properties make it suitable for applications requiring robust chemical frameworks.

Applications in Drug Discovery: 3-bromo-2-(3-methylazetidin-3-yl)oxypyridine has shown promise as a building block in medicinal chemistry. Its ability to act as a bioisostere for other heterocyclic systems has been exploited in the design of novel drug candidates targeting various therapeutic areas, including cancer and neurodegenerative diseases. Recent studies have demonstrated its potential as a kinase inhibitor, with preliminary in vitro assays indicating significant activity against key signaling proteins.

Role in Materials Science: Beyond pharmacology, this compound has found applications in materials science, particularly in the development of advanced polymers and coordination compounds. Its ability to act as a ligand in metal complexes has been explored for applications in catalysis and sensing technologies. Recent research has highlighted its use in creating stimuli-responsive materials, where its structural flexibility plays a crucial role.

Synthetic Chemistry Innovations: The synthesis of 3-bromo-2-(3-methylazetidin-3-yl)oxypyridine has been a focal point for chemists seeking to develop novel synthetic methodologies. Recent breakthroughs include the use of microwave-assisted synthesis and continuous flow chemistry, which have significantly reduced reaction times while maintaining high yields. These innovations underscore the compound's importance in advancing organic synthesis techniques.

Safety and Handling: While 3-bromo-2-(3-methylazetidin-3-yl)oxypyridine is not classified as a hazardous substance under current regulations, proper handling procedures are recommended due to its potential for skin irritation and inhalation hazards. Storage guidelines suggest keeping the compound in a cool, dry place away from direct sunlight to ensure stability over extended periods.

Future Prospects: Looking ahead, the versatility of CAS No. 2228322-57-2 positions it as a key player in multiple scientific domains. Ongoing research is exploring its potential as an intermediate in total synthesis projects, while other studies focus on its application in green chemistry initiatives. Its adaptability to diverse chemical environments ensures that it will remain a subject of interest for researchers seeking innovative solutions across various disciplines.